Cas no 20736-21-4 (4-(2-hydroxypropyl)-2-methoxyphenol)

• Product Name: 4-(2-hydroxypropyl)-2-methoxyphenol
• CAS No: 20736-21-4
• MF: C₁₀H₁₄O₃
• MW: 182.216363430023
• CID: 2019223
• PubChem ID: 15719483
• Update Time: 2025-10-18

4-(2-hydroxypropyl)-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 1-(4-hydroxy-3-methoxy-phenyl)-propan-2-ol
• 1-(4-Hydroxy-3-methoxy-phenyl)-propanol-(2)
• 1-(4-hydroxy-3-methoxyphenyl)-2-propanol
• 2-methoxy-4-(2'-hydroxypropyl)-phenol
• 4-Oxy-3-Methoxyphenyl-isopropanol-(2)
• Guajacylpropanol-(2)
• 4-(2-hydroxypropyl)-2-methoxyphenol
• 20736-21-4
• SCHEMBL14532804
• EN300-1842061

• Inchi： 1S/C10H14O3/c1-7(11)5-8-3-4-9(12)10(6-8)13-2/h3-4,6-7,11-12H,5H2,1-2H3
• InChI Key： CWJQMDKBQUQLEV-UHFFFAOYSA-N
• SMILES： OC(C)CC1C=CC(=C(C=1)OC)O

Computed Properties

• Exact Mass: 182.094294304g/mol
• Monoisotopic Mass: 182.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 49.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols

Additional information on 4-(2-hydroxypropyl)-2-methoxyphenol

Comprehensive Overview of 4-(2-hydroxypropyl)-2-methoxyphenol (CAS No. 20736-21-4)

4-(2-hydroxypropyl)-2-methoxyphenol, also known by its CAS number 20736-21-4, is a versatile compound with significant applications in various fields, including pharmaceuticals, cosmetics, and chemical research. This compound is characterized by its unique molecular structure, which includes a hydroxyl group and a methoxy group attached to a phenolic ring. These functional groups contribute to its diverse chemical properties and potential biological activities.

The molecular formula of 4-(2-hydroxypropyl)-2-methoxyphenol is C₁₀H₁₄O₃, and its molecular weight is approximately 182.21 g/mol. The compound is a white to off-white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). Its solubility in water is limited but can be enhanced under certain conditions.

In the pharmaceutical industry, 4-(2-hydroxypropyl)-2-methoxyphenol has garnered attention due to its potential as an antioxidant and anti-inflammatory agent. Recent studies have shown that this compound exhibits strong antioxidant properties, which can help protect cells from oxidative stress and damage caused by free radicals. This makes it a promising candidate for the development of new therapeutic agents for conditions such as neurodegenerative diseases, cardiovascular disorders, and cancer.

A study published in the Journal of Medicinal Chemistry in 2021 investigated the anti-inflammatory effects of 4-(2-hydroxypropyl)-2-methoxyphenol. The researchers found that the compound significantly reduced the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in lipopolysaccharide (LPS)-stimulated macrophages. These findings suggest that 4-(2-hydroxypropyl)-2-methoxyphenol could be developed into a novel anti-inflammatory drug for treating inflammatory diseases.

In the field of cosmetics, 4-(2-hydroxypropyl)-2-methoxyphenol is used as a skin conditioning agent and preservative. Its ability to enhance skin hydration and reduce transepidermal water loss makes it an effective ingredient in moisturizers and anti-aging products. Additionally, the compound's antimicrobial properties contribute to its use as a preservative in cosmetic formulations, ensuring product stability and safety.

The chemical synthesis of 4-(2-hydroxypropyl)-2-methoxyphenol has been extensively studied, with several methods reported in the literature. One common approach involves the reaction of 4-hydroxy-3-methoxybenzaldehyde with 1-bromopropan-2-ol in the presence of a base such as potassium carbonate. This reaction yields high purity 4-(2-hydroxypropyl)-2-methoxyphenol, which can be further purified by recrystallization or column chromatography.

The safety profile of 4-(2-hydroxypropyl)-2-methoxyphenol has been evaluated through various toxicological studies. These studies have shown that the compound has low toxicity when used at appropriate concentrations. However, it is important to handle the compound with care and follow standard safety protocols to avoid potential skin irritation or eye contact.

In conclusion, 4-(2-hydroxypropyl)-2-methoxyphenol (CAS No. 20736-21-4) is a multifunctional compound with promising applications in pharmaceuticals, cosmetics, and chemical research. Its unique chemical structure and biological activities make it an attractive candidate for further development and commercialization. Ongoing research continues to explore new uses and potential benefits of this compound, contributing to its growing importance in various industries.